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Compound of Interest

Compound Name: Indium(i)bromide

Cat. No.: B13155353

Essential Safety and Handling Guide for Indium(l)
Bromide

This guide provides critical safety, operational, and disposal information for laboratory
professionals, including researchers, scientists, and drug development experts, who handle
Indium(l) bromide. Adherence to these procedures is vital for ensuring personal safety and
minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)

Indium(l) bromide is a hazardous chemical that poses significant risks upon exposure.[1][2][3]
[4] Itis crucial to use appropriate Personal Protective Equipment (PPE) to prevent contact and
inhalation.

Summary of Hazards:

Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[1][2][3][4]

Eye Damage/Irritation: Causes serious eye damage.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[1][5]
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The following table summarizes the necessary PPE for handling Indium(l) bromide.

PPE Category Recommended Equipment

Wear chemical safety goggles and a face shield.

[3][6]

Eye/Face Protection

Wear chemically resistant gloves (e.g., nitrile
Skin Protection rubber) and protective clothing to prevent skin
exposure.[3][6][7]

Use a NIOSH-approved respirator with a
Respiratory Protection particulate filter (e.g., N95) or a self-contained

breathing apparatus.[3][5][6]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of Indium(l) bromide in a laboratory setting.
1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][6]

o Ensure that an eyewash station and safety shower are readily accessible.

» Before starting, review the Safety Data Sheet (SDS) for Indium(l) bromide.[1][3][4][6]

» Confirm that all necessary PPE is available and in good condition.

2. Handling the Compound:

o Wear the appropriate PPE as specified in the table above.

e Avoid generating dust when handling the solid material.[3][6]

e Do not eat, drink, or smoke in the area where Indium(l) bromide is handled.[1]

e Wash hands thoroughly after handling the compound.[1][3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AA42865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC38903~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2008:36:41~~Indium(III
https://www.fishersci.com/store/msds?partNumber=AA42865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC38903~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2008:36:41~~Indium(III
https://sds.mcmaster.ca/Indium.pdf
https://www.fishersci.com/store/msds?partNumber=AA42865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/545082
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC38903~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2008:36:41~~Indium(III
https://www.fishersci.com/store/msds?partNumber=AA42865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC38903~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2008:36:41~~Indium(III
https://www.chemicalbook.com/msds/indium-i-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AA42865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC38903~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2008:36:41~~Indium(III
https://www.fishersci.com/store/msds?partNumber=AA42865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC38903~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2008:36:41~~Indium(III
https://www.chemicalbook.com/msds/indium-i-bromide.pdf
https://www.chemicalbook.com/msds/indium-i-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AA42865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13155353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

3. In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[3]

» Skin Contact: Immediately remove all contaminated clothing and rinse the skin with
water/shower for at least 15 minutes. Seek immediate medical attention.[3]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[3]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

Disposal Plan

Proper disposal of Indium(l) bromide and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste Indium(l) bromide and materials contaminated with it (e.g., gloves,
weighing paper, pipette tips) in a clearly labeled, sealed, and compatible hazardous waste
container.

o Disposal Procedure:
o Dispose of the hazardous waste through an approved waste disposal facility.[1][3][4]
o Do not dispose of Indium(l) bromide down the drain or in the regular trash.[8]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data

The following tables provide key quantitative data for Indium(l) bromide.

Physical and Chemical Properties:
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Property Value

Molecular Formula InBr

Molar Mass 194.72 g/mol

Appearance Red crystalline solid
Melting Point 285 °C (545 °F; 558 K)[9]
Boiling Point 656 °C (1213 °F; 929 K)[9]
Density 4.96 g/cm?3[9]

Solubility in Water Decomposes[9][10]

Exposure Limits:

Organization Limit Type Value

ACGIH TLV-TWA 0.1 mg/m3 (as In)[3][6]
OSHA PEL-TWA 0.1 mg/m3 (as In)[3][6]
NIOSH REL-TWA 0.1 mg/m3 (as In)[3][6]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Indium(l) bromide.
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Safe Handling Workflow for Indium(l) Bromide

Preparation Emergency Response

Review SDS Exposure Event

Verify Engineering Controls

(Fume Hood, Eyewash) Administer First Aid

Don Appropriate PPE Seek Medical Attention

Weigh and Handle
in Fume Hood

Perform Experiment

Cleanup & Disposal

Decontaminate Work Area

l

Segregate Waste

l

Dispose via Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of Indium(l) bromide.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b13155353?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13155353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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